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Compound of Interest

Compound Name: SN50

Cat. No.: B15616779 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

the proper disposal of SN50, a cell-permeable inhibitory peptide that acts as a potent inhibitor

of NF-κB nuclear translocation. Adherence to these procedures is critical for minimizing

environmental impact and ensuring personnel safety.

SN50 is a synthetic peptide composed of the hydrophobic region of the signal peptide of

Kaposi fibroblast growth factor (K-FGF) linked to the nuclear localization sequence (NLS) of the

NF-κB p50 subunit.[1][2] This design allows it to permeate the cell membrane and specifically

inhibit the translocation of the active NF-κB complex into the nucleus.[1][3][4] While it is a

valuable tool in research, particularly in studies involving inflammation, cancer, and ventilator-

induced lung injury, its bioactive nature necessitates careful handling and disposal.[3][5]

Chemical and Physical Properties of SN50
A summary of the key properties of SN50 is provided in the table below. This information is

crucial for understanding its behavior and potential hazards.
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Property Value

Molecular Formula C₁₂₉H₂₃₀N₃₆O₂₉S

Molecular Weight 2781.50 g/mol

CAS Number 213546-53-3

Appearance Lyophilized (freeze-dried) solid

Purity Typically >90% (HPLC/MS)

Counterion Trifluoroacetate (TFA) salt

Storage
Store at -20°C or below in a tightly sealed

container.[6]

Health and Safety Information
SN50 and similar peptide compounds may present potential health hazards. According to

safety data sheets for similar chemicals, users should be aware of the following:

Harmful if swallowed or inhaled.

Causes skin and eye irritation.

May cause respiratory tract irritation.[7]

Therefore, appropriate personal protective equipment (PPE), including gloves, lab coats, and

safety goggles, should be worn at all times when handling SN50. All handling should be

performed in a well-ventilated area, preferably within a chemical fume hood.

SN50 Disposal Workflow
The following diagram outlines the recommended step-by-step procedure for the safe disposal

of SN50 waste.
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Step 1: Segregate Waste
- Unused SN50

- Contaminated Labware (pipette tips, tubes)
- Contaminated PPE (gloves)

Step 2: Package Waste Securely
- Place in a clearly labeled, leak-proof container.

- Label as 'Hazardous Chemical Waste: SN50 Peptide'

Properly contain

Step 3: Store Waste Appropriately
- Store in a designated, secure area for hazardous waste.

Safe storage

Step 4: Arrange for Professional Disposal
- Contact your institution's Environmental Health and Safety (EHS) office.

- Dispose of through an approved waste disposal plant.

Final disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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